![molecular formula C11H19NO5 B1406752 5-[(Tert-butoxycarbonylamino)methyl]tetrahydrofuran-2-carboxylic acid CAS No. 840540-59-2](/img/structure/B1406752.png)
5-[(Tert-butoxycarbonylamino)methyl]tetrahydrofuran-2-carboxylic acid
Overview
Description
5-[(Tert-butoxycarbonylamino)methyl]tetrahydrofuran-2-carboxylic acid (TBTCA) is an organic compound with the molecular formula C9H18NO5. TBTCA is a carboxylic acid derivative of tetrahydrofuran and is a highly versatile compound with a wide range of applications in organic synthesis, biochemistry, and medicine. TBTCA is used as a reagent in various synthetic reactions, as a building block in the synthesis of biologically active compounds, and as a catalyst in organic reactions. TBTCA has also been used in the preparation of several pharmaceuticals.
Scientific Research Applications
Synthesis and Characterization
- Researchers Grauer and König (2009) synthesized two new Cα-tetrasubstituted α-amino acids, including a variant of 5-[(Tert-butoxycarbonylamino)methyl]tetrahydrofuran-2-carboxylic acid. They characterized these compounds through NMR, MS, elemental analysis, and X-ray, contributing to the knowledge base of complex amino acid synthesis (Grauer & König, 2009).
Intermediates in Synthesis of NMDA Receptor Antagonists
- Bombieri et al. (2005) studied diastereomeric amino acid derivatives, including those related to this compound, as key intermediates in the synthesis of novel NMDA receptor antagonists. This work aids in understanding the role of such compounds in developing treatments targeting NMDA receptors (Bombieri et al., 2005).
Dipeptidomimetic Synthesis for Enzyme Inhibitors
- Lauffer and Mullican (2002) developed a method for synthesizing a dipeptide mimetic, incorporating a variant of this compound. This compound was used in the synthesis of an interleukin-1beta converting enzyme inhibitor, indicating its potential in therapeutic applications (Lauffer & Mullican, 2002).
Antibacterial Activity
- Bouzard et al. (1992) synthesized a series of compounds including variants of this compound and tested them for in vitro and in vivo antibacterial activities. Their research contributes to the potential use of these compounds in the development of new antibacterial agents (Bouzard et al., 1992).
Synthesis of Novel Cyclic Depsipeptide
- Wang et al. (2013) reported the synthesis of a compound including a chiral unit containing thiazole and a variant of this compound. This was part of the synthesis of Lyngbyabellin A, which exhibited cytotoxicity against specific cell lines, highlighting its potential in medicinal chemistry (Wang et al., 2013).
properties
IUPAC Name |
5-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]oxolane-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO5/c1-11(2,3)17-10(15)12-6-7-4-5-8(16-7)9(13)14/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCUKHUMNWGIQJL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1CCC(O1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
840540-59-2 | |
Record name | 2,5-Anhydro-3,4,6-trideoxy-6-[[(1,1-dimethylethoxy)carbonyl]amino]hexonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=840540-59-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.